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Compound of Interest

Compound Name:
Benzyltrimethylammonium

chloride

Cat. No.: B145910 Get Quote

This guide provides immediate safety, handling, and disposal protocols for

Benzyltrimethylammonium chloride, tailored for researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Benzyltrimethylammonium chloride is a hazardous chemical that requires strict safety

protocols. It is toxic if swallowed, causes significant skin and eye irritation, and its dust can form

combustible concentrations in the air[1][2].

Engineering Controls: Always handle Benzyltrimethylammonium chloride in a well-ventilated

area. A chemical fume hood is recommended to minimize inhalation exposure[3]. Ensure that

eyewash stations and safety showers are readily accessible[3].

Personal Protective Equipment (PPE): The following PPE is mandatory when handling this

substance:
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Protection Type Specific Recommendations Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[1][4]

Protects against dust particles

and splashes that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., PVC), a lab coat, or a full

protective suit.[4][5]

Prevents skin contact which

can lead to irritation.[1]

Respiratory Protection

An approved/certified dust

respirator should be used

when there is a risk of inhaling

dust.[4]

Protects against respiratory

tract irritation.

For major spills or situations with a high risk of exposure, a gas-tight chemical resistant suit and

a self-contained breathing apparatus are necessary[5].

Safe Handling and Storage Procedures
Handling:

Avoid the formation of dust[1][3].

Do not eat, drink, or smoke in areas where the chemical is handled[5].

Wash hands thoroughly with soap and water after handling[1][5].

Limit all unnecessary personal contact with the chemical[5].

Storage:

Store in a cool, dry, and well-ventilated area[1][5].

Keep containers tightly sealed to protect from moisture, as the substance is hygroscopic[2]

[3].

Store away from incompatible materials such as strong oxidizing agents and strong bases[2]

[3].
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First Aid Measures
Immediate medical attention is required for all routes of exposure. Always show the Safety Data

Sheet (SDS) to the attending physician[1][3].

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Seek immediate medical attention[1][3].

Skin Contact

Remove all contaminated clothing and wash the

affected skin area with plenty of soap and water

for at least 15 minutes. If irritation persists, seek

medical attention[3][5].

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek medical attention if irritation or

discomfort continues[1][5].

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention[1][5].

Spill and Disposal Management
Spill Response: A clear, step-by-step procedure is crucial for managing spills effectively.
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Immediate Actions

Assess Spill Size

Minor Spill Procedure

Major Spill Procedure

Final Steps

Spill Detected

Evacuate Immediate Area

Don Appropriate PPE

Is the spill minor or major?

Dampen with water to prevent dust

MinorAlert Fire Brigade/Emergency Services

Major

Sweep or vacuum up material

Place in a labeled, sealed container

Clean area with soap and water

Dispose of waste as hazardous

Increase ventilation

Contain spill with sand, earth, or vermiculite

Collect recoverable product into labeled drums

Decontaminate and launder all protective clothing

Click to download full resolution via product page

Workflow for Benzyltrimethylammonium Chloride Spill Response.
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Disposal: Dispose of Benzyltrimethylammonium chloride and any contaminated materials as

hazardous waste. Consult with your institution's environmental health and safety department

and adhere to all local, state, and federal regulations. Do not allow the chemical to enter drains

or surface water[3][5]. One recommended method of disposal is to dissolve the material in a

combustible solvent and incinerate it in a chemical scrubber[1].

Toxicological and Physical Data
The following table summarizes key quantitative data for Benzyltrimethylammonium
chloride.

Property Value Reference

Molecular Formula C10H16ClN [1]

Molecular Weight 185.69 g/mol [1]

Melting Point 239 °C (decomposes)

Acute Oral Toxicity (LD50, Rat) 115 mg/kg [2]

Acute Dermal Toxicity (LD50) 510 mg/kg [2]

Water Solubility Soluble

log Pow (Octanol/Water

Partition Coefficient)
-2.17 (experimental)

This data indicates that Benzyltrimethylammonium chloride is highly toxic if ingested and

moderately toxic through skin contact, underscoring the importance of the PPE and handling

procedures outlined in this guide. Bioaccumulation is not expected based on the log Pow value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzyltrimethylammonium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145910#personal-protective-equipment-for-handling-
benzyltrimethylammonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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